N-(4-(4-ethylphenyl)thiazol-2-yl)-3-tosylpropanamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide
• InChI: InChI=1S/C21H22N2O3S2/c1-3-16-6-8-17(9-7-16)19-14-27-21(22-19)23-20(24)12-13-28(25,26)18-10-4-15(2)5-11-18/h4-11,14H,3,12-13H2,1-2H3,(H,22,23,24)
• InChI Key: MJMRHSZAMUQWRR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 895474-03-0

Description

N-(4-(4-ethylphenyl)thiazol-2-yl)-3-tosylpropanamide is a useful research compound. Its molecular formula is C21H22N2O3S2 and its molecular weight is 414.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

N-(4-(4-ethylphenyl)thiazol-2-yl)-3-tosylpropanamide and its derivatives have been synthesized and characterized for potential medicinal applications. For instance, Küçükgüzel et al. (2013) synthesized a series of novel derivatives with promising anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The research also included evaluations of gastric toxicity and anticancer activity against human tumor cell lines, highlighting the compound's therapeutic potential (Küçükgüzel et al., 2013).

Potential in Cardiovascular Pharmacology

Another study by Drapak et al. (2019) focused on finding antihypertensive and cardiotropic drugs among new thiazole derivatives. Their research involved docking studies to identify potential inhibitors of the angiotensin II receptor, followed by pharmacological studies. This work is significant in exploring the cardiovascular applications of such compounds (Drapak et al., 2019).

Anti-Breast Cancer Agents

Mahmoud et al. (2021) explored the synthesis of thiazolyl(hydrazonoethyl)thiazoles as potential anti-breast cancer agents. Their study utilized microwave-assisted synthesis techniques and evaluated the bioactivity against MCF-7 tumor cells. This highlights the compound's relevance in oncology research (Mahmoud et al., 2021).

Future Directions

The future directions for this compound could involve further studies to understand its pharmacological activities and potential applications in medicine, especially considering the known properties of similar thiazole derivatives.

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole nucleus, a key component of this compound, has been reported to exhibit its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound may have similar solubility properties, which could influence its bioavailability.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

The solubility properties of thiazole suggest that the compound’s action may be influenced by the presence of water, alcohol, ether, and other organic solvents .